Cas no 2138559-37-0 (1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene)

• Product Name: 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene
• CAS No: 2138559-37-0
• MF: C₁₂H₁₅BrF₂O
• MW: 293.147710084915
• CID: 6040110
• PubChem ID: 165953350
• Update Time: 2025-05-22

1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene
• EN300-1136279
• 2138559-37-0
• 1-[2-bromo-1-(2,2-difluoropropoxy)ethyl]-4-methylbenzene

• Inchi： 1S/C12H15BrF2O/c1-9-3-5-10(6-4-9)11(7-13)16-8-12(2,14)15/h3-6,11H,7-8H2,1-2H3
• InChI Key： IONHAGHMLNECMC-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=CC=1)OCC(C)(F)F

Computed Properties

• Exact Mass: 292.02743g/mol
• Monoisotopic Mass: 292.02743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene

Comprehensive Overview of 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene (CAS No. 2138559-37-0)

1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene (CAS No. 2138559-37-0) is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. Its unique molecular structure, featuring a brominated ethyl group and a difluoropropoxy moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and agrochemical development.

The compound's CAS number 2138559-37-0 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene, highlights its functional groups, which are pivotal for understanding its reactivity and applications. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such halogenated compounds with minimal environmental impact.

In the context of AI-driven drug discovery, 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene has gained attention as a candidate for fragment-based drug design. Computational models predict its compatibility with target proteins, particularly in central nervous system (CNS) therapeutics. This aligns with the growing demand for novel treatments for neurological disorders, a hot topic in biomedical research.

From a synthetic chemistry perspective, the bromo and difluoropropoxy groups in this compound enable diverse derivatization pathways. Chemists leverage these features for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in API (Active Pharmaceutical Ingredient) manufacturing. The compound's stability under various conditions also makes it suitable for high-throughput screening platforms.

Environmental and safety profiles of CAS 2138559-37-0 are frequently queried in regulatory forums. While not classified as hazardous under major chemical inventories, proper handling protocols are recommended due to its halogenated nature. This aligns with industry shifts toward REACH compliance and Safer-by-Design principles, which dominate current chemical innovation discussions.

Market analysts note rising procurement inquiries for 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene, particularly from contract research organizations (CROs) and specialty chemical suppliers. Its role in developing fluorinated therapeutics—a trending niche due to fluorine's metabolic stability benefits—further drives demand. Patent landscapes reveal incremental filings involving this compound since 2020, indicating sustained R&D interest.

For analytical chemists, characterizing CAS 2138559-37-0 typically involves GC-MS, NMR, and HPLC techniques. Spectral libraries increasingly include this compound to support forensic chemistry and doping control applications, where precise identification of novel substances is paramount. These applications resonate with current public concerns about sports integrity and food safety.

In material science, the difluoropropoxy segment of this benzene derivative shows promise in modifying polymer properties. Early-stage research explores its incorporation into OLED materials and liquid crystal displays (LCDs), addressing the electronics industry's need for energy-efficient components. This connects with broader sustainability goals in consumer electronics manufacturing.

Academic publications referencing 2138559-37-0 often focus on its stereoselective synthesis challenges—a key pain point in asymmetric catalysis. Recent breakthroughs in organocatalysis and flow chemistry offer solutions, making this compound a case study for modern synthetic methodology development. Such technical discussions frequently appear in open-access chemistry journals, enhancing its visibility in scholarly search engines.

Supply chain professionals emphasize the importance of batch-to-batch consistency for 1-2-bromo-1-(2,2-difluoropropoxy)ethyl-4-methylbenzene, given its pharmaceutical applications. This underscores the compound's role in quality-by-design (QbD) initiatives, a regulatory priority for FDA and EMA. These aspects are frequently searched in conjunction with GMP chemical synthesis and ICH guidelines.